3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile
Overview
Description
“3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile” is a chemical compound with the CAS Number: 1183090-50-7 . It has a molecular weight of 229.21 and its IUPAC name is the same as the common name .
Molecular Structure Analysis
The InChI code for “3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile” is1S/C13H8FNO2/c14-10-7-9 (8-15)5-6-12 (10)17-13-4-2-1-3-11 (13)16/h1-7,16H . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile” is a powder at room temperature . It has a predicted boiling point of 323.2±42.0 °C and a predicted density of 1.36±0.1 g/cm3 .Scientific Research Applications
Fluorophenol Analogues and Phenol Transformation
3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile, due to the presence of a fluorophenol structure, can be utilized to investigate the transformation of phenol to benzoate in anaerobic conditions. Studies using isomeric fluorophenols as phenol analogues have shown that the transformation leads to the accumulation of fluorobenzoic acids, providing insights into the enzymatic processes involved in phenol degradation and the metabolic pathways of fluorinated compounds in environmental systems (Genthner, Townsend, & Chapman, 1989).
Radiation-induced Hydroxylation Studies
The compound can also be relevant in studying the effects of radiation-induced hydroxylation. Research has utilized similar benzonitrile and fluorobenzene compounds to understand the role of metal ions in the hydroxylation process. These studies have significant implications for understanding chemical reactions under radiation and the role of metal ions in influencing reaction pathways (Eberhardt, 1977).
Fluorescent Probes and Sensing Applications
Compounds structurally similar to 3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile have been used in the development of fluorescent probes for sensing specific cations like magnesium and zinc. The high sensitivity to pH and selectivity in metal cations are notable, and such compounds can offer significant advantages in developing sensitive and selective sensing mechanisms for various applications (Tanaka, Kumagai, Aoki, Deguchi, & Iwata, 2001).
Safety and Hazards
properties
IUPAC Name |
3-fluoro-4-(2-hydroxyphenoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO2/c14-10-7-9(8-15)5-6-12(10)17-13-4-2-1-3-11(13)16/h1-7,16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCEOHJLRTQYDSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)O)OC2=C(C=C(C=C2)C#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-(2-hydroxyphenoxy)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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